8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-ethoxy-1-(4-methylphenyl)-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H21N3O/c1-3-29-20-13-14-23-21(15-20)25-22(16-26-23)24(18-7-5-4-6-8-18)27-28(25)19-11-9-17(2)10-12-19/h4-16H,3H2,1-2H3
• InChI Key: GAZWNSXUHFQJHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)C)C5=CC=CC=C5
• Molecular Formula: C25H21N3O
• Molecular Weight: 379.5 g/mol

Description

The compound “8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” belongs to a class of organic compounds known as quinolines. Quinolines are aromatic nitrogen-containing heterocyclic compounds. They are commonly used in the development of new drugs due to their wide range of biological and pharmacological activities.

Molecular Structure Analysis

The molecular structure of quinoline derivatives is typically characterized by a bicyclic ring system consisting of a benzene ring fused to a pyridine ring. The specific molecular structure of “this compound” would require more specific data.

Chemical Reactions Analysis

Quinolines participate in both electrophilic and nucleophilic substitution reactions. They can also undergo various other chemical transformations depending on the specific substituents present on the quinoline ring.

Scientific Research Applications

8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been studied for its potential applications in various scientific research fields. It has been found to have anti-inflammatory, anti-tumor, and antioxidant properties. Additionally, this compound has been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline is not yet fully understood, but it is thought to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting the activity of COX enzymes, this compound is thought to reduce inflammation and pain. Additionally, this compound is thought to have antioxidant properties, which may be due to its ability to scavenge free radicals and inhibit the activity of lipoxygenase enzymes.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory and anti-tumor effects. Additionally, this compound has been found to have antioxidant and neuroprotective effects. It has also been found to have anti-diabetic and anti-hypertensive effects.

Advantages and Limitations for Lab Experiments

The use of 8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in laboratory experiments has several advantages and limitations. One of the main advantages of using this compound is its low toxicity. Additionally, this compound is relatively easy to synthesize and is relatively inexpensive. However, one of the main limitations of using this compound is its lack of selectivity. Additionally, this compound is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline. One potential area of research is the development of more potent and selective compounds based on the structure of this compound. Additionally, further research into the mechanism of action of this compound may lead to the development of more effective treatments for various diseases. Finally, further research into the biochemical and physiological effects of this compound may lead to the development of new therapeutic applications.

Synthesis Methods

The synthesis of 8-ethoxy-1-(4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline is a multi-step process that involves the reaction of 4-methylphenylhydrazine and ethyl 3-phenylpyrazole-4-carboxylate. The reaction begins with the reaction of 4-methylphenylhydrazine in the presence of a base, such as potassium carbonate, to form the intermediate 4-methylphenylhydrazone. This intermediate is then reacted with ethyl 3-phenylpyrazole-4-carboxylate in the presence of a base, such as sodium hydroxide, to form the final product this compound.